2-(3-Methyl-1,2-thiazol-5-yl)cyclopentan-1-ol

• Molecular Formula: C9H13NOS
• Molecular Weight: 183.27 g/mol
• SMILES: CC1=NSC(=C1)C2CCCC2O
• InChI: InChI=1S/C9H13NOS/c1-6-5-9(12-10-6)7-3-2-4-8(7)11/h5,7-8,11H,2-4H2,1H3
• InChIKey: ADAOWTAYWYWPKL-UHFFFAOYSA-N

Key Properties and Synthetic Role

2-(3-Methyl-1,2-thiazol-5-yl)cyclopentan-1-ol (CAS: 1881060-93-0) is a heterocyclic building block featuring a cyclopentanol core substituted with a 3-methyl-1,2-thiazole (isothiazole) moiety. Its molecular formula is C9H13NOS, with a molecular weight of 183.27 g/mol . The compound is supplied as a research chemical, typically at 95% purity . Computed physicochemical descriptors include a LogP of 2.08 and a topological polar surface area (TPSA) of 33.12 Ų, characteristics that define its behavior in biological and chemical systems . Its primary role is as a synthetic intermediate in medicinal chemistry and agrochemical research .

Role

Heterocyclic building block for medicinal chemistry and agrochemical synthesis

Core Advantage

Isothiazole-cyclopentanol core enables SAR exploration and patentable chemical space

Property Profile

Lipophilicity and polarity profile supports permeability-focused lead optimization

Why Generic Substitution Fails

Within the class of thiazole- and isothiazole-substituted cyclopentanols, even minor structural variations such as the position of the heterocycle or the presence of a methyl group lead to quantifiable differences in key physicochemical parameters. These differences preclude simple interchangeability in applications like medicinal chemistry or agrochemical discovery where lipophilicity and polarity critically influence target engagement, cellular permeability, and synthetic tractability . The 3-methylisothiazole substitution pattern of the target compound confers a distinct combination of increased lipophilicity and reduced polar surface area compared to unsubstituted or isomeric analogs, directly impacting its utility in optimizing lead compound properties or developing novel synthetic routes [1]. The following evidence quantifies this differentiation.

1,3-Thiazole analogs differ in heterocycle type and reactivity; target affinity and synthetic behaviour may not transfer directly.

Unsubstituted thiazole analogs exhibit lower lipophilicity (~0.78 log units), potentially altering membrane permeability profiles.

Positional isomers (attachment at cyclopentanol 3- or 4-position) create different molecular shapes; interchangeability requires validation.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 130697552, 3-(1,3-Thiazol-4-yl)cyclopentan-1-ol. Accessed April 15, 2026. View Source

Quantitative Differentiation vs. Structural Analogs

Enhanced Lipophilicity vs. Unsubstituted Thiazole Analog

The 3-methyl substitution on the isothiazole ring significantly increases the compound's lipophilicity. The target compound exhibits a computed LogP of 2.08 . In contrast, the closely related analog 3-(1,3-thiazol-4-yl)cyclopentan-1-ol, which lacks the methyl group, has a computed XLogP3-AA of 1.3 [1]. This represents a quantifiable difference of 0.78 log units, indicating the target compound is substantially more lipophilic.

Lipophilicity

Cross-study comparable

Target LogP 2.08
Comparator XLogP3-AA 1.3
Δ +0.78

Supports lipophilicity-driven design; context-dependent for permeability.

Computed values; experimental validation recommended.

Evidence Dimension	Lipophilicity
Target Compound Data	LogP = 2.07992
Comparator Or Baseline	3-(1,3-Thiazol-4-yl)cyclopentan-1-ol (XLogP3-AA = 1.3)
Quantified Difference	ΔLogP = +0.78
Conditions	Computed values; Target from vendor technical datasheet, Comparator from PubChem (computed by XLogP3 3.0)

Why This Matters

Higher lipophilicity can enhance membrane permeability and may improve the compound's ability to penetrate biological barriers, making it a more suitable building block for central nervous system (CNS) drug candidates or agrochemicals where systemic translocation is required.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 130697552, 3-(1,3-Thiazol-4-yl)cyclopentan-1-ol. Accessed April 15, 2026. View Source

Reduced Polar Surface Area vs. Unsubstituted Thiazole Analog

The methyl group on the isothiazole ring also reduces the compound's polarity. The target compound has a TPSA of 33.12 Ų . The comparator, 3-(1,3-thiazol-4-yl)cyclopentan-1-ol, has a TPSA of 61.4 Ų [1]. This difference of 28.28 Ų is substantial and indicates the target compound is significantly less polar.

Polar Surface Area

Cross-study comparable

Target TPSA 33.12 Ų
Comparator TPSA 61.4 Ų
Δ −28.28 Ų

Supports polarity-reduced design; may improve passive diffusion screening.

Computed values; TPSA method differences possible.

Evidence Dimension	Polarity
Target Compound Data	TPSA = 33.12 Ų
Comparator Or Baseline	3-(1,3-Thiazol-4-yl)cyclopentan-1-ol (TPSA = 61.4 Ų)
Quantified Difference	ΔTPSA = -28.28 Ų
Conditions	Computed values; Target from vendor technical datasheet, Comparator from PubChem (computed by Cactvs 3.4.6.11)

Why This Matters

Lower TPSA correlates with improved passive membrane diffusion, which is a critical parameter for oral bioavailability and blood-brain barrier penetration in drug discovery. This compound offers a distinct advantage in designing less polar, more cell-permeable analogs.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 130697552, 3-(1,3-Thiazol-4-yl)cyclopentan-1-ol. Accessed April 15, 2026. View Source

Isomeric and Positional Differentiation

The target compound features a 1,2-thiazole (isothiazole) ring, distinguishing it from the more common 1,3-thiazole isomers. The specific 3-methyl-5-yl substitution pattern on the isothiazole ring attached to the 2-position of cyclopentanol is a unique structural identifier . This contrasts with commercially available analogs such as 2-(1,3-thiazol-2-yl)cyclopentan-1-ol or 3-(1,3-thiazol-4-yl)cyclopentan-1-ol, which differ in heterocycle type, ring connection point, or substitution pattern [1]. These structural variations are known to dramatically alter chemical reactivity and biological target affinity in isothiazole-containing series [2].

Molecular Architecture

Class-level inference

1,2-Thiazole (isothiazole) core with 3-methyl-5-yl substitution; differs from 1,3-thiazole isomers.

Defines unique SAR space; reactivity and target affinity differ from thiazoles.

Structural uniqueness from nomenclature and class knowledge.

Evidence Dimension	Molecular Architecture
Target Compound Data	2-(3-Methyl-1,2-thiazol-5-yl)cyclopentan-1-ol (Isothiazole core, 3-methyl substitution)
Comparator Or Baseline	2-(1,3-thiazol-2-yl)cyclopentan-1-ol and 3-(1,3-thiazol-4-yl)cyclopentan-1-ol (1,3-Thiazole core, no methyl group)
Quantified Difference	Qualitative difference in heterocycle type and substitution pattern
Conditions	Chemical structure and nomenclature analysis

Why This Matters

The unique isothiazole scaffold and specific substitution pattern provide a distinct chemical space for exploration in patentable inventions and SAR studies, offering a means to circumvent existing intellectual property and discover novel biological activities.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 130697552, 3-(1,3-Thiazol-4-yl)cyclopentan-1-ol. Accessed April 15, 2026. View Source
• [2] Kaberdin, R. V.; Potkin, V. I. Isothiazoles (1,2-thiazoles): synthesis, properties and applications. Usp. Khim. 2002, 71 (8), 764–787. View Source

Optimal Application Scenarios in R&D and Sourcing

Optimizing CNS Drug Candidates

Procure this compound as a key intermediate for CNS drug discovery programs where increased lipophilicity (LogP = 2.08) and reduced TPSA (33.12 Ų) are desired to enhance blood-brain barrier penetration. Use it to derivatize lead scaffolds where a balance between solubility and permeability is critical .

Enhancing Systemic Translocation in Agrochemicals

Incorporate this isothiazole-cyclopentanol building block into novel fungicide or insecticide candidates. Its higher LogP relative to unsubstituted thiazole analogs suggests improved cuticle penetration and phloem mobility, which are essential for systemic activity in crop protection agents [1].

Exploring Novel Reactivity in Synthetic Methodology

Utilize the distinct 3-methylisothiazole moiety for exploring regioselective reactions, such as directed ortho-metalation or cross-coupling chemistries. The unique combination of a secondary alcohol and an electron-rich heterocycle provides a versatile platform for constructing complex molecular architectures [2].

Expanding Patentable Chemical Space

Employ this compound as a core scaffold to generate libraries of novel, patentable analogs. The 1,2-thiazole ring distinguishes it from the more common 1,3-thiazole building blocks, offering a strategic advantage in establishing intellectual property in competitive therapeutic areas .

Application

Selection Property

Validation Focus

CNS drug candidate design

Moderate lipophilicity and low TPSA profile

BBB permeability screening, solubility-permeability balance

Agrochemical systemic activity studies

Higher lipophilicity vs. common thiazole analogs

Cuticle penetration and phloem mobility assays

Synthetic methodology development

3-Methylisothiazole and secondary alcohol functionality

Regioselective reactions, cross-coupling chemistry

Intellectual property generation

1,2-Thiazole core distinct from 1,3-thiazole

Library design, novelty assessment

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 130697552, 3-(1,3-Thiazol-4-yl)cyclopentan-1-ol. Accessed April 15, 2026. View Source
• [2] Kaberdin, R. V.; Potkin, V. I. Isothiazoles (1,2-thiazoles): synthesis, properties and applications. Usp. Khim. 2002, 71 (8), 764–787. View Source